Cas no 874951-01-6 (2-({5-[(3-chlorophenyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(cyanomethyl)-N-phenylacetamide)

• Product Name: 2-({5-[(3-chlorophenyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(cyanomethyl)-N-phenylacetamide
• CAS No: 874951-01-6
• MF: C₁₈H₁₄ClN₅OS₂
• MW: 415.919659137726
• CID: 6604824
• PubChem ID: 16291670
• Update Time: 2025-05-21

2-({5-[(3-chlorophenyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(cyanomethyl)-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-({5-[(3-chlorophenyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(cyanomethyl)-N-phenylacetamide
• EN300-26681179
• AKOS034565503
• Z74606478
• 874951-01-6

• Inchi： 1S/C18H14ClN5OS2/c19-13-5-4-6-14(11-13)21-17-22-23-18(27-17)26-12-16(25)24(10-9-20)15-7-2-1-3-8-15/h1-8,11H,10,12H2,(H,21,22)
• InChI Key： GCDVNBLKOMBUPY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC1=NN=C(S1)SCC(N(CC#N)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 415.0328301g/mol
• Monoisotopic Mass: 415.0328301g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 135Ų

Additional information on 2-({5-[(3-chlorophenyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(cyanomethyl)-N-phenylacetamide

Research Briefing on 2-({5-[(3-chlorophenyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(cyanomethyl)-N-phenylacetamide (CAS: 874951-01-6)

Recent studies have highlighted the potential of 2-({5-[(3-chlorophenyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(cyanomethyl)-N-phenylacetamide (CAS: 874951-01-6) as a promising candidate in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiadiazole and acetamide scaffold, has garnered attention due to its versatile biological activities, including kinase inhibition and potential anticancer properties. The following briefing synthesizes the latest findings on this molecule, focusing on its synthesis, mechanism of action, and therapeutic applications.

The synthesis of 2-({5-[(3-chlorophenyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(cyanomethyl)-N-phenylacetamide involves a multi-step process, starting with the condensation of 3-chlorophenyl isothiocyanate with hydrazine hydrate to form the intermediate thiosemicarbazide. Subsequent cyclization with carbon disulfide yields the 1,3,4-thiadiazole core, which is then functionalized with the appropriate sulfanyl and acetamide groups. Recent optimizations in the synthetic route have improved yields and purity, facilitating further pharmacological evaluations.

Mechanistic studies have revealed that this compound exhibits potent inhibitory activity against several protein kinases, particularly those involved in cell proliferation and survival pathways. In vitro assays demonstrate significant inhibition of kinases such as EGFR and VEGFR2 at nanomolar concentrations, suggesting its potential as a multi-targeted kinase inhibitor. Molecular docking simulations further support these findings, highlighting key interactions between the compound and the ATP-binding sites of these kinases.

In preclinical models, 2-({5-[(3-chlorophenyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(cyanomethyl)-N-phenylacetamide has shown promising antitumor efficacy. Studies in xenograft models of breast and lung cancer revealed significant tumor growth inhibition, with minimal toxicity observed at therapeutic doses. These results underscore its potential as a lead compound for further development in oncology. Additionally, recent investigations into its pharmacokinetic profile indicate favorable oral bioavailability and metabolic stability, addressing critical challenges in drug development.

Beyond its anticancer potential, emerging research suggests applications in inflammatory and infectious diseases. Preliminary data indicate modulation of key inflammatory mediators, such as TNF-α and IL-6, in murine models of rheumatoid arthritis. Furthermore, its structural features have inspired derivatives with enhanced antibacterial activity, particularly against drug-resistant strains of Staphylococcus aureus and Escherichia coli.

In conclusion, 2-({5-[(3-chlorophenyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(cyanomethyl)-N-phenylacetamide represents a multifaceted compound with significant therapeutic potential. Ongoing research aims to optimize its pharmacological properties and explore its clinical applicability. Future directions include structure-activity relationship (SAR) studies to refine its selectivity and efficacy, as well as investigations into combination therapies to enhance its therapeutic index. This compound exemplifies the convergence of chemical innovation and biological insight in modern drug discovery.